Cas no 2031259-06-8 (methyl 7-oxa-2-azaspiro3.5nonane-1-carboxylate)

• Product Name: methyl 7-oxa-2-azaspiro3.5nonane-1-carboxylate
• CAS No: 2031259-06-8
• MF: C₉H₁₅NO₃
• MW: 185.22
• MDL: MFCD30345228
• CID: 5239509
• PubChem ID: 126791142
• Update Time: 2026-03-08

methyl 7-oxa-2-azaspiro3.5nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.5]nonane-1-carboxylic acid, methyl ester
• methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate
• methyl 7-oxa-2-azaspiro3.5nonane-1-carboxylate

• MDL： MFCD30345228
• Inchi： 1S/C9H15NO3/c1-12-8(11)7-9(6-10-7)2-4-13-5-3-9/h7,10H,2-6H2,1H3
• InChI Key： ARBGMWHLVHNLBB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)C2(CCOCC2)CN1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 278.4±40.0 °C at 760 mmHg
• Flash Point: 122.2±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl 7-oxa-2-azaspiro3.5nonane-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 7-oxa-2-azaspiro3.5nonane-1-carboxylate

Methyl 7-Oxa-2-Azaspiro[3.5]nonane-1-carboxylate (CAS No. 2031259-06-8): An Overview

Methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2031259-06-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological properties and therapeutic applications.

The spirocyclic structure of methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate is characterized by a central spiro junction connecting two cyclic rings, one of which contains an oxygen atom and the other an azacyclic ring. This structural arrangement confers the compound with enhanced stability and conformational rigidity, which are crucial for optimizing its pharmacological properties.

Recent studies have highlighted the potential of methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where the compound has shown promising neuroprotective effects. Research published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease. The mechanism of action involves the modulation of protein-protein interactions and the stabilization of cellular membranes, thereby reducing neurotoxicity.

In addition to its neuroprotective properties, methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate has also been investigated for its anti-inflammatory and analgesic effects. A study conducted by a team at the University of California, San Francisco, revealed that this compound can selectively inhibit cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation and pain signaling. The selective inhibition of COX enzymes by methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are often associated with gastrointestinal side effects.

The pharmacokinetic profile of methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate has also been extensively studied to evaluate its suitability for drug development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, making it an attractive candidate for further clinical evaluation.

Safety assessments have indicated that methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support its potential for use in human clinical trials.

In conclusion, methyl 7-oxa-2-azaspiro[3.5]nonane-1-carboxylate (CAS No. 2031259-06-8) represents a promising lead compound in the development of novel therapeutics for neurodegenerative diseases, inflammation, and pain management. Its unique structural features and favorable pharmacological properties make it an exciting area of ongoing research and development in the pharmaceutical industry.